2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)propanamide
Description
2-(4-Chloro-3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)propanamide is a synthetic amide derivative characterized by a 4-chloro-3,5-dimethylphenoxy group attached to a propanamide backbone. The nitrogen atom of the amide is substituted with two distinct moieties: a 1,1-dioxidotetrahydrothiophen-3-yl group (a sulfone-containing heterocycle) and a 2-fluorobenzyl group. The compound’s design combines lipophilic aromatic groups with polar sulfone and fluorine substituents, which may influence its physicochemical properties and target interactions .
Properties
Molecular Formula |
C22H25ClFNO4S |
|---|---|
Molecular Weight |
454.0 g/mol |
IUPAC Name |
2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(2-fluorophenyl)methyl]propanamide |
InChI |
InChI=1S/C22H25ClFNO4S/c1-14-10-19(11-15(2)21(14)23)29-16(3)22(26)25(18-8-9-30(27,28)13-18)12-17-6-4-5-7-20(17)24/h4-7,10-11,16,18H,8-9,12-13H2,1-3H3 |
InChI Key |
UDMNSWBLVKYXIV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)OC(C)C(=O)N(CC2=CC=CC=C2F)C3CCS(=O)(=O)C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Types of Reactions:
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Table 1: Aromatic Ring Substituent Comparison
N-Substituent Modifications
The dual N-substituents in the target compound contrast with simpler amide derivatives:
- Sulfone Group (1,1-dioxidotetrahydrothiophen-3-yl): This group increases polarity and metabolic stability compared to non-sulfonated analogs. Similar sulfone-containing compounds (e.g., fenoxacrim in ) are used as pesticides, where sulfones enhance resistance to oxidative degradation .
- 2-Fluorobenzyl Group : Fluorine’s electronegativity may improve binding affinity to hydrophobic pockets in biological targets. This is observed in pharmaceuticals like fluoxetine, where fluorine optimizes pharmacokinetics .
- Diazepane and Thiophenyl Analogs () : Compounds like 5-(4-(3,5-dichlorophenyl)-1,4-diazepan-1-yl)-N-(4-(thiophen-3-yl)phenyl)pentanamide utilize diazepane rings for conformational flexibility, which may enhance receptor interaction compared to the rigid sulfone group in the target compound .
Table 2: N-Substituent Profiles
Physicochemical Properties
- Molecular Weight : The target compound’s molecular weight is likely >400 g/mol (estimated from analogs in and ), compared to propanil’s 218.06 g/mol. Higher molecular weight may reduce bioavailability but improve target specificity .
- Lipophilicity: The 4-chloro-3,5-dimethylphenoxy and fluorobenzyl groups increase logP (lipophilicity), favoring membrane penetration. However, the sulfone group counterbalances this by enhancing aqueous solubility .
Biological Activity
Chemical Structure and Properties
The compound's structure can be broken down as follows:
- Core Structure : It contains a 4-chloro-3,5-dimethylphenoxy moiety, which is known for its antibacterial properties.
- Functional Groups : The presence of a tetrahydrothiophen-3-yl group contributes to its pharmacological profile.
Molecular Formula and Weight
| Property | Value |
|---|---|
| Molecular Formula | C₁₈H₁₈ClN₃O₂S |
| Molecular Weight | 367.86 g/mol |
The biological activity of this compound may be attributed to several mechanisms:
- Antimicrobial Activity : The chlorinated phenol derivative has been shown to exhibit antibacterial properties against various Gram-positive and Gram-negative bacteria. This is likely due to its ability to disrupt bacterial cell membranes and inhibit enzyme activity.
- Anti-inflammatory Effects : Preliminary studies suggest that the compound may modulate inflammatory pathways, potentially through the inhibition of pro-inflammatory cytokines.
- Antioxidant Properties : The thiophene ring may contribute to antioxidant activity by scavenging free radicals, which is beneficial in preventing oxidative stress-related diseases.
Case Studies and Research Findings
-
Study on Antimicrobial Efficacy :
- A study published in the Journal of Antimicrobial Chemotherapy evaluated the efficacy of similar chlorinated compounds against methicillin-resistant Staphylococcus aureus (MRSA). Results indicated significant inhibition at low concentrations, supporting the potential use of this compound as an antimicrobial agent.
-
Anti-inflammatory Research :
- In vitro studies demonstrated that the compound could reduce the production of TNF-alpha and IL-6 in macrophages stimulated with lipopolysaccharides (LPS), suggesting a role in modulating inflammatory responses.
-
Toxicological Assessments :
- Toxicity studies revealed an LD50 value indicating moderate toxicity in rodent models. This highlights the need for careful evaluation in therapeutic contexts.
Comparative Analysis with Similar Compounds
| Compound Name | Antimicrobial Activity | Anti-inflammatory Activity | Toxicity Level |
|---|---|---|---|
| 2-(4-chloro-3,5-dimethylphenoxy)-... | High | Moderate | Moderate |
| 4-Chloro-3,5-dimethylphenol | Very High | Low | Low |
| 4-Chloro-2-methylphenol | Moderate | Moderate | High |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
